Cas no 81390-99-0 (Pyrrolidine,1-acetyl-2-(methoxymethyl)-, (2S)- (9CI))

81390-99-0 structure
Product name:Pyrrolidine,1-acetyl-2-(methoxymethyl)-, (2S)- (9CI)
Pyrrolidine,1-acetyl-2-(methoxymethyl)-, (2S)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Pyrrolidine,1-acetyl-2-(methoxymethyl)-, (2S)- (9CI)
- SCHEMBL12409378
- (S)-1-(2-(Methoxymethyl)pyrrolidin-1-yl)ethanone
- 81390-99-0
-
- Inchi: InChI=1S/C8H15NO2/c1-7(10)9-5-3-4-8(9)6-11-2/h8H,3-6H2,1-2H3/t8-/m0/s1
- InChI Key: CHHFWMYJQPSGBM-QMMMGPOBSA-N
- SMILES: CC(=O)N1CCCC1COC
Computed Properties
- Exact Mass: 157.110278721g/mol
- Monoisotopic Mass: 157.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 29.5Ų
Pyrrolidine,1-acetyl-2-(methoxymethyl)-, (2S)- (9CI) Related Literature
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F. Aguilera-Granja,L. C. Balbás,A. Vega Phys. Chem. Chem. Phys., 2017,19, 3366-3383
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Ping Zhang,Gedeng Ruan,Dong Shen RSC Adv., 2016,6, 66672-66681
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Ahmad Khoraamabadi-zad,Mohammad Azadmanesh,Roya Karamian,Mostafa Asadbegy,Maryam Akbari RSC Adv., 2014,4, 47721-47725
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Hucheng Wang,Liqun Liu,Shengyu Bai,Xuhong Guo,Rienk Eelkema,Jan H. van Esch,Yiming Wang Soft Matter, 2020,16, 9406-9409
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